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Compound of Interest

1-(4-Bromophenyilsulfonyl)-1H-
Compound Name:
pyrrole

Cat. No.: B102771

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the systematic International Union of Pure
and Applied Chemistry (IUPAC) nomenclature for N-sulfonylpyrroles, a class of heterocyclic
compounds of significant interest in medicinal chemistry and materials science. Adherence to
systematic naming conventions is critical for unambiguous communication in research and
development.

Core Principles of Nomenclature

The IUPAC nomenclature for substituted N-sulfonylpyrroles is based on the principles of
substitutive nomenclature. The pyrrole ring is considered the parent hydride, and all attached
groups, including the N-sulfonyl moiety, are treated as substituents.

Identification and Seniority of the Parent Structure

The parent structure is the pyrrole ring. Even when the substituent on the sulfonyl group is a
larger or more complex aryl or alkyl chain, the heterocyclic ring takes precedence in naming.
The accepted IUPAC name for the parent heterocycle is pyrrole.[1]

Numbering of the Pyrrole Ring

The numbering of the pyrrole ring begins at the heteroatom (nitrogen), which is assigned
position 1. The numbering then proceeds around the ring to give the substituents the lowest
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possible locants. If there is a choice in numbering, priority is given to substituents in
alphabetical order.

Naming the N-Sulfonyl Substituent

The sulfonyl group attached to the pyrrole nitrogen is named as a complex substituent. The
name is constructed by citing the name of the organic group attached to the sulfur atom,
followed by "sulfonyl." This entire group is then designated as a substituent at the N-1 position
of the pyrrole ring.

For instance:

« If a phenyl group is attached to the sulfonyl moiety, the substituent is named phenylsulfonyl.
o If a tolyl (methylphenyl) group is attached, it is named (4-methylphenyl)sulfonyl or tosyl.

« If a methyl group is attached, it is named methylsulfonyl or mesyl.

The complete substituent name at the nitrogen atom is therefore written as 1-(R-sulfonyl),
where R is the organic group.

Systematic Naming Procedure

The systematic IUPAC name for a substituted N-sulfonylpyrrole is assembled as follows:

Identify the parent heterocycle: This is "pyrrole.”

« I|dentify the N-sulfonyl substituent: Name it as "R-sulfonyl."

« |dentify all other substituents on the carbon atoms of the pyrrole ring.

o Number the pyrrole ring: Start with N as 1, and number the carbons from 2 to 5 to give the
lowest possible locants to the substituents.

o Alphabetize the substituents: List all substituents (including the N-sulfonyl group and any
others on carbon atoms) in alphabetical order. The "R-sulfonyl" group is alphabetized under
'p' for phenylsulfonyl, 'm' for methylsulfonyl, etc.
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e Construct the full name: Combine the locants, substituent names, and the parent name.
Example 1. Unsubstituted N-Phenylsulfonylpyrrole

e Parent: pyrrole

o N-substituent: phenylsulfonyl

e Full Name: 1-(Phenylsulfonyl)-1H-pyrrole (The 1H indicates the position of the indicated
hydrogen in the pyrrole ring system before substitution).

Example 2: A Substituted N-Tosylpyrrole

e Structure: A pyrrole ring with a (4-methylphenyl)sulfonyl group on the nitrogen, a bromo
group at position 2, and an ethyl group at position 4.

e Parent: pyrrole
e Substituents:
o 1-[(4-Methylphenyl)sulfonyl]
o 2-Bromo
o 4-Ethyl
» Alphabetical order: Bromo, Ethyl, (4-Methylphenyl)sulfonyl
o Full Name: 2-Bromo-4-ethyl-1-[(4-methylphenyl)sulfonyl]-1H-pyrrole

Logical Flow for IUPAC Nomenclature

The following diagram illustrates the decision-making process for naming substituted N-
sulfonylpyrroles.
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IUPAC Naming Logic for N-Sulfonylpyrroles

Start: Identify the core structure

Is it a pyrrole ring with an N-SO2R group?

Yes No

Not an N-sulfonylpyrrole.

Identify 'pyrrole’ as the parent hydride Apply other IUPAC rules,

'

Identify and name the N-sulfonyl group (e.g., phenylsulfonyl)

:

Identify all other substituents on the carbon atoms

'

Number the pyrrole ring starting with N=1, giving lowest locants to substituents

:

List all substituents alphabetically

:

Assemble the full name:
Locants + Prefixes + Parent Name

End: Final IUPAC Name
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Synthesis Workflow for a Substituted N-Sulfonylpyrrole

Step 1: N-%Jlfonylation

Deprotonate 4-ethylpyrrole with NaH in THF

:

Add benzenesulfonyl chloride at 0°C

!

Aqueous workup and extraction

!

Purify by column chromatography

| 4-Ethyl-1-(phenylsulfonyl)-1H-pyrrole |

Step 2: B&mination

Dissolve N-sulfonylpyrrole in DCM

!

Add NBS at 0°C

}

Quench and perform aqueous workup

}

Purify by column chromatography

;

Final Product:
2-Bromo-4-ethyl-1-(phenylsulfonyl)-1H-pyrrole

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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